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Introduction to n-Octacosane as Phase Change
Material

n-Octacosane is a long-chain hydrocarbon with the chemical formula C₂₈H₅₈ that belongs to the paraffin

wax family. This material has gained significant attention in thermal energy storage applications due to its

favorable phase change characteristics, chemical stability, and commercial availability. As buildings

account for approximately 40% of global energy consumption, the integration of Phase Change Materials

(PCMs) like n-octacosane offers promising potential for reducing heating and cooling loads through

passive temperature regulation. The material exhibits a solid-liquid phase transition at approximately 51-

61°C, making it particularly suitable for applications in solar heating systems and building components that

require thermal management in this temperature range.

The fundamental principle behind n-octacosane's functionality in building temperature regulation lies in its

high latent heat of fusion, typically ranging between 200-260 J/g. This property enables the material to

absorb and release substantial amounts of thermal energy during phase transition cycles, effectively acting as

a thermal battery that smooths temperature fluctuations in building interiors. Unlike sensible heat storage

materials, n-octacosane can store 5-14 times more heat per unit volume, allowing for more compact and

efficient thermal storage systems. When incorporated into building envelopes, n-octacosane helps maintain

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 14 Tech Support

https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-interest
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


indoor temperatures within the comfort zone while reducing the operational time of mechanical heating and

cooling systems, thereby achieving significant energy conservation and enhancing thermal comfort for

occupants.

Material Properties and Characterization

Fundamental Characteristics

n-Octacosane possesses several intrinsic properties that make it particularly suitable for building

temperature regulation applications. The material is characterized by its chemical stability, showing no

phase segregation during repeated phase change cycles, and it is generally considered non-toxic, non-

corrosive, and odorless. These attributes are essential for building applications where occupant health and

material compatibility are paramount concerns. The following table summarizes the key thermal and

physical properties of n-octacosane:

Table 1: Key Properties of n-Octacosane as Phase Change Material

Property Value Measurement Method Application Significance

Melting Point 51.3-61.5°C Differential Scanning
Calorimetry (DSC)

Ideal for solar heating and
moderate climate applications

Latent Heat of
Fusion

200-260 J/g Differential Scanning
Calorimetry (DSC)

High energy storage density
enables compact system design

Thermal
Conductivity

~0.2 W/m·K Thermal Conductivity
Analyzer

Low inherent conductivity
necessitates enhancement

strategies

Density ~790 kg/m³

(solid)

Pycnometer Impacts volumetric storage

capacity and composite design

Flash Point >200°C Standard Flash Point

Test

Important safety consideration for

building integration
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Property Value Measurement Method Application Significance

Volume Change ~10% during
phase change

Dilatometry Critical for encapsulation and
container design

The crystallization behavior of n-octacosane occurs at a slightly lower temperature than its melting point,

typically in the range of 50-55°C, exhibiting minimal supercooling (temperature difference between melting

and crystallization) of generally less than 5°C. This limited supercooling is advantageous for building

applications as it ensures predictable thermal energy release when ambient temperatures decrease. The

material undergoes a solid-solid phase transition before complete melting, which contributes to its overall

thermal energy storage capacity but requires consideration in precise thermal management applications.

Chemical Compatibility and Stability

n-Octacosane exhibits excellent chemical compatibility with common building materials including

concrete, gypsum, and various polymers, making it suitable for direct integration or encapsulation in

composite building elements. The material demonstrates long-term thermal stability with minimal

degradation after repeated phase change cycles. Accelerated thermal cycling tests have shown that n-

octacosane maintains its phase change properties through thousands of melt-freeze cycles with less than 5%

variation in latent heat storage capacity. Its hydrophobic nature provides inherent resistance to moisture,

preventing corrosion of surrounding materials and maintaining performance in varied humidity conditions

typical of building environments.

Microencapsulation Protocols

PMMA Microencapsulation via Emulsion Polymerization

Microencapsulation of n-octacosane is essential for preventing leakage during the liquid phase, increasing

surface area for improved heat transfer, and enabling incorporation into various building matrices. The

following protocol describes the emulsion polymerization method for creating poly(methyl methacrylate)
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(PMMA) microcapsules containing n-octacosane, which has been demonstrated to produce capsules with

excellent thermal energy storage performance and mechanical stability:

Table 2: Reagents and Equipment for PMMA Microencapsulation

Category Specific Items Specifications/Purity
Alternative
Options

Core Material n-Octacosane Technical grade, >95%
purity

Other paraffins
with similar melting

points

Shell Monomers Methyl methacrylate (MMA) Reagent grade, purified

by distillation

Other acrylate

monomers

Crosslinker Allyl methacrylate or

Divinylbenzene

Reagent grade Ethylene glycol

dimethacrylate

Surfactant Triton X-100 Reagent grade Sodium dodecyl

sulfate (SDS)

Initiator System Tertbutylhydroperoxide (TBHP)

and Ammonium persulfate (APS)

Reagent grade Potassium

persulfate (KPS)

Equipment Reactor vessel with mechanical

stirrer, thermometer, condenser,
and nitrogen inlet

Standard laboratory

glassware

Depending on

scale requirements

Characterization DSC, TGA, SEM, FT-IR Standard analytical
instruments

Step-by-Step Experimental Procedure:

Aqueous Phase Preparation: Dissolve 1.0 g of Triton X-100 surfactant in 200 mL of deionized water

in a 500 mL round-bottom flask with mechanical stirring at 400-500 rpm to ensure complete

dissolution.
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Organic Phase Preparation: In a separate container, mix 20 g of n-octacosane with 10 g of methyl

methacrylate monomer and 0.5-1.0 g of crosslinker (allyl methacrylate or divinylbenzene). Heat the

mixture to approximately 60°C with gentle stirring to ensure complete dissolution and homogenization

of all components.

Emulsion Formation: Slowly add the organic phase to the aqueous phase while maintaining vigorous

mechanical stirring (approximately 1000-2000 rpm). Continue emulsification for 30-45 minutes until a

stable oil-in-water emulsion forms with uniformly dispersed n-octacosane droplets of the desired size.

Polymerization Initiation: Add the initiator system consisting of 0.2 g tertbutylhydroperoxide

(TBHP) and 0.3 g ammonium persulfate (APS) dissolved in 10 mL deionized water. Purge the reaction

mixture with nitrogen gas for 15 minutes to remove oxygen, which can inhibit polymerization.

Reaction Progression: Heat the reaction mixture to 70-75°C and maintain with continuous stirring at

500-700 rpm for 4-6 hours under nitrogen atmosphere to complete the polymerization process.

Product Recovery: Cool the reaction mixture to room temperature, then filter and wash the resulting

microcapsules repeatedly with deionized water and ethanol to remove residual monomers, surfactant,

and oligomers.

Drying Process: Dry the purified microcapsules in a vacuum oven at 40°C for 12-24 hours to obtain a

free-flowing powder ready for characterization and application.

The following diagram illustrates the microencapsulation workflow:
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Microcapsule Characterization and Quality Control

Morphological analysis using Scanning Electron Microscopy (SEM) reveals that the PMMA/n-octacosane

microcapsules typically exhibit spherical morphology with smooth surfaces and an average diameter of 0.1-

1.0 μm, depending on emulsion stirring rate. Fourier Transform Infrared Spectroscopy (FT-IR) confirms

the successful encapsulation by showing characteristic absorption bands for both n-octacosane (C-H
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stretching at 2915 and 2848 cm⁻¹) and PMMA (C=O stretching at 1730 cm⁻¹) without significant peak

shifting, indicating no chemical interaction between core and shell materials.

Thermal characterization using Differential Scanning Calorimetry (DSC) shows that the

microencapsulated n-octacosane maintains its phase change properties with typical melting enthalpies of

120-180 J/g, depending on the core-to-shell ratio. Thermogravimetric Analysis (TGA) demonstrates

improved thermal stability with decomposition temperatures exceeding 200°C, significantly higher than pure

n-octacosane. The microcapsules also show excellent thermal reliability with less than 5% variation in

latent heat after 1000 thermal cycles, confirming their suitability for long-term building applications.

Performance Data and Analysis

Thermal Energy Storage Performance

The thermal performance of microencapsulated n-octacosane has been extensively characterized to evaluate

its suitability for building temperature regulation. The following table summarizes key performance metrics

obtained from various studies:

Table 3: Thermal Performance of Microencapsulated n-Octacosane

Parameter
PMMA/Octacosane
Microcapsules

Pure n-
Octacosane

Test Method
Significance for
Building
Applications

Melting
Temperature

58.2-61.5°C 60.1-61.8°C DSC

(5°C/min)

Minimal change

enables predictable
performance

Crystallization
Temperature

53.7-56.3°C 54.2-56.8°C DSC
(5°C/min)

Slight supercooling
maintains functionality

Latent Heat of
Melting

120-180 J/g 200-260 J/g DSC
(5°C/min)

Core content typically
60-70% of

microcapsule mass
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Parameter
PMMA/Octacosane
Microcapsules

Pure n-
Octacosane

Test Method
Significance for
Building
Applications

Latent Heat of
Crystallization

115-175 J/g 195-255 J/g DSC
(5°C/min)

High energy storage
retention in

microcapsules

Thermal
Conductivity

0.15-0.25 W/m·K 0.20-0.25

W/m·K

Hot Disk

Method

Minimal reduction

maintains heat
transfer rates

Cycle Stability <5% change after 1000
cycles

N/A Accelerated
Testing

Ensures long-term
performance in

seasonal cycles

The thermal energy storage efficiency of microencapsulated n-octacosane remains high, with typical

encapsulation efficiencies (percentage of latent heat retained compared to pure material) ranging from 70-

85%. The core-to-shell ratio significantly influences both the energy storage capacity and mechanical

stability of the microcapsules, with optimal performance typically achieved at ratios between 2:1 and 3:1

(core:shell). The phase change temperatures show minimal shift after microencapsulation, indicating that

the confinement does not substantially alter the crystallization behavior of n-octacosane.

Building Material Composite Performance

When incorporated into building materials, n-octacosane microcapsules demonstrate significant thermal

buffering capacity that enhances the energy efficiency of building envelopes. The following table presents

performance data for various n-octacosane composite materials:

Table 4: Performance of n-Octacosane Composites in Building Materials
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Composite
Material

n-Octacosane
Content

Key Performance
Metrics

Test
Conditions

Improvement Over
Reference

Gypsum
Board

20-25% by

weight

Temperature reduction:

5-7°C; Time lag: 2-3
hours

25-40°C daily

cycle

30-40% reduction in

temperature
fluctuations

Concrete
Panel

15-20% by
weight

Heat flux reduction: 35-
50%; Thermal inertia

increase: 25-35%

Simulated solar
loading

20-30% reduction in
cooling energy

demand

Mortar 10-15% by

weight

Thermal conductivity:

0.4-0.6 W/m·K;
Compressive strength:

>20 MPa

Standard

building
material tests

Maintains structural

integrity with
enhanced thermal

mass

Polymer
Matrix
Composite

40-60% by

weight

Latent heat: 80-140 J/g;

Tensile strength: 5-15
MPa

DSC and

mechanical
testing

Flexible form-stable

composites for
various applications

Studies of energy efficiency in building simulations show that incorporation of n-octacosane PCM

composites can reduce cooling loads by 15-35% in moderately insulated buildings across various climate

zones, with the highest benefits observed in regions with significant diurnal temperature swings. The peak

temperature shifting capability of 2-4 hours helps reduce demand on mechanical cooling systems during

periods of highest electricity consumption and cost, contributing to both economic savings and reduced

strain on electrical grids.

Building Integration Protocols

Direct Incorporation into Construction Materials

The integration of microencapsulated n-octacosane into building materials enables the creation of energy-

storing building components that function as passive thermal management systems. The following
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protocols describe standardized methods for incorporating microencapsulated n-octacosane into common

construction materials:

Gypsum Board Composite Fabrication:

Material Preparation: Weigh dry gypsum powder and microencapsulated n-octacosane in ratios
between 4:1 and 7:1 (gypsum:PCM) depending on desired thermal storage capacity.

Dry Mixing: Blend dry components thoroughly using a mechanical mixer for 5-10 minutes to ensure
uniform distribution of microcapsules throughout the gypsum matrix.

Wet Mixing: Gradually add water (typically 60-70% of gypsum weight) while continuing mixing until a
homogeneous slurry forms. Avoid excessive water to prevent segregation and reduce drying energy.

Casting and Forming: Pour the mixture into standard board molds and compress to achieve target
density and dimensional specifications.

Drying and Curing: Allow boards to set initially for 45-60 minutes, then dry at 40-50°C for 24-48
hours to achieve final strength and moisture content below 1%.

Concrete Composite Preparation:

Mix Design Adjustment: Modify standard concrete mix designs to accommodate PCM addition,
typically reducing fine aggregate content by the volume of PCM added.

Incorporation Method: Add microencapsulated n-octacosane during the final mixing stage after
other components have been thoroughly blended to minimize capsule damage.

Water Adjustment: Account for the slightly hydrophobic nature of PCM capsules by potentially using
surface-active agents or minor water content adjustments to maintain workability.

Curing Protocol: Follow standard concrete curing procedures while ensuring temperature remains
below 70°C to prevent PCM degradation.

Advanced Integration Techniques

For specialized applications, more advanced integration methods can enhance the performance and

functionality of n-octacosane in building systems:

Macroencapsulation in Building Elements:

Container Design: Fabricate custom panels, tubes, or other containers from polymer or metal sheets

to create PCM containers sized for specific building applications.
PCM Filling: Fill containers with n-octacosane (pure or composite form) while leaving 10-15%

volume expansion space to accommodate volumetric changes during phase transition.
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Sealing and Testing: Hermetically seal containers and perform leakage tests by heating above

melting point and inspecting for any material escape.
Integration: Install sealed PCM containers in wall cavities, ceiling spaces, or under floors in

orientation that maximizes heat transfer with building interior.

PCM-Enhanced Mortar for Active Systems:

Mortar Modification: Prepare standard mortar mixes with 10-20% microencapsulated n-octacosane
by weight of cementitious material.
Application: Use PCM-enhanced mortar as embedding matrix for hydronic tubing, electrical heating

elements, or heat exchange surfaces.
System Integration: Connect to low-temperature solar thermal systems or waste heat recovery

systems to actively charge PCM during off-peak hours.

The following diagram illustrates the building integration pathways:
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Click to download full resolution via product page

Regulatory and Safety Considerations

Material Safety and Handling
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n-Octacosane is generally classified as a low-hazard material with minimal health and environmental risks

when properly contained. The material has a high flash point (typically >200°C), reducing fire hazards

compared to many organic building materials. Standardized Material Safety Data Sheets (MSDS) should

be consulted for specific handling procedures, though typical precautions include:

Personal Protective Equipment: Use gloves and safety glasses when handling pure material to

prevent skin and eye irritation
Ventilation: Ensure adequate ventilation in manufacturing areas to prevent accumulation of dust or

vapors at elevated temperatures
Storage Conditions: Store in cool, dry areas away from direct sunlight and extreme heat sources

From an environmental perspective, n-octacosane exhibits low ecotoxicity and is considered readily

biodegradable under certain conditions. The life cycle assessment of n-octacosane composites shows

favorable profiles compared to many synthetic energy storage materials, particularly when sourced from bio-

based precursors rather than petroleum feedstocks.

Building Codes and Standards Compliance

Integration of n-octacosane PCM systems in buildings must comply with relevant building codes and

standards. Key considerations include:

Fire Performance: PCM composites must meet standard fire resistance requirements for the specific

application (wall, ceiling, etc.)
Structural Integrity: Composites must maintain required mechanical properties for their intended

structural function
Indoor Air Quality: Encapsulation must prevent VOC emissions from PCM materials under normal

operating conditions
Durability: Systems must demonstrate performance maintenance over the expected service life

Current testing standards relevant to PCM building applications include:

ASTM C1784 - Standard Test Method for Using a Heat Flow Meter Apparatus for Thermal Storage
Properties of PCM

ISO 22007 - Determination of Thermal Conductivity and Thermal Diffusivity
EN 12977 - Thermal Solar Systems and Components

Conclusion and Future Perspectives
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n-Octacosane represents a promising Phase Change Material for building temperature regulation

applications, particularly suited to solar heating systems and passive thermal management in climates

with significant diurnal temperature variations. The established protocols for microencapsulation,

characterization, and building integration provide researchers and building professionals with practical

methodologies for implementing this technology. The quantifiable benefits including 15-35% reduction in

cooling loads, 5-7°C temperature fluctuation reduction, and 2-4 hour peak load shifting demonstrate the

significant potential for energy conservation in the built environment.

Future development directions for n-octacosane in building applications include hybrid PCM systems

combining multiple phase change materials for broader temperature ranges, shape-stabilized composites

with enhanced thermal conductivity, and smart integration with building management systems for

optimized performance. Additionally, ongoing research into bio-sourced n-octacosane from plant waxes

offers opportunities for improving the sustainability profile of these materials. As building energy efficiency

requirements continue to tighten globally, n-octacosane and similar PCM technologies are positioned to play

an increasingly important role in achieving decarbonization targets while maintaining occupant comfort.

To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for n-Octacosane

in Building Temperature Regulation]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b598060#n-octacosane-in-building-temperature-regulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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